N,N-bis(cyanomethyl)-4-(propanoylamino)benzamide

• Molecular Formula: C14H14N4O2
• Molecular Weight: 270.29 g/mol
• IUPAC Name: N,N-bis(cyanomethyl)-4-(propanoylamino)benzamide
• InChI: InChI=1S/C14H14N4O2/c1-2-13(19)17-12-5-3-11(4-6-12)14(20)18(9-7-15)10-8-16/h3-6H,2,9-10H2,1H3,(H,17,19)
• InChI Key: QCUJMQMNXMHEIG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)N(CC#N)CC#N

Description

N,N-bis(cyanomethyl)-4-(propanoylamino)benzamide is a complex organic compound characterized by its unique structure, which includes cyanomethyl and propanoylamino groups attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-bis(cyanomethyl)-4-(propanoylamino)benzamide typically involves multi-step organic reactions. One common method includes the reaction of 4-aminobenzamide with propanoyl chloride to form 4-(propanoylamino)benzamide. This intermediate is then reacted with cyanomethylating agents such as malononitrile under basic conditions to introduce the cyanomethyl groups.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

N,N-bis(cyanomethyl)-4-(propanoylamino)benzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the cyanomethyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing the cyanomethyl groups.

Scientific Research Applications

N,N-bis(cyanomethyl)-4-(propanoylamino)benzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of advanced materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of N,N-bis(cyanomethyl)-4-(propanoylamino)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyanomethyl groups can participate in nucleophilic or electrophilic interactions, while the propanoylamino group can form hydrogen bonds with biological macromolecules. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N,N-bis(cyanomethyl)-3-methyl-benzamide
• N,N-bis(cyanomethyl)-2-amino-benzamide
• N,N-bis(cyanomethyl)-3-amino-benzamide

Uniqueness

N,N-bis(cyanomethyl)-4-(propanoylamino)benzamide is unique due to the presence of the propanoylamino group at the para position of the benzamide ring, which can significantly influence its chemical reactivity and biological activity compared to its analogs.

This detailed article provides a comprehensive overview of this compound, covering its synthesis, chemical reactions, applications, mechanism of action, and comparison with similar compounds